![molecular formula C22H17N3OS2 B4982098 N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide](/img/structure/B4982098.png)
N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide
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Overview
Description
N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide, also known as BIX-01294, is a small molecule inhibitor that selectively targets histone lysine methyltransferase G9a. G9a is responsible for the methylation of histone H3 at lysine 9, which is associated with gene silencing. BIX-01294 has been widely used in scientific research to investigate the role of G9a in various biological processes.
Mechanism of Action
N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide selectively inhibits G9a by binding to the catalytic domain of the enzyme. This prevents the enzyme from methylating histone H3 at lysine 9, leading to changes in gene expression and cellular behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. Inhibition of G9a by this compound has been shown to lead to changes in gene expression, cell differentiation, and embryonic development. This compound has also been shown to have anti-tumor effects in various cancer cell lines.
Advantages and Limitations for Lab Experiments
One advantage of using N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide in lab experiments is its specificity for G9a, which allows for the selective inhibition of this enzyme. However, this compound has been shown to have off-target effects on other histone lysine methyltransferases, which may complicate the interpretation of experimental results. Additionally, the use of this compound in vivo may be limited by its poor solubility and bioavailability.
Future Directions
For research involving N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide include investigating its effects on other biological processes and exploring its potential as a therapeutic agent. This compound has been shown to have anti-tumor effects in various cancer cell lines, and further research is needed to determine its potential as a cancer therapy. Additionally, the development of more selective inhibitors of G9a may help to overcome some of the limitations of this compound.
Synthesis Methods
N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide can be synthesized through a multi-step process involving the reaction of 2-aminobenzothiazole with 4-bromobenzaldehyde, followed by the reaction with thiourea and 2-methylbenzoyl chloride. The final product is obtained through recrystallization and purification.
Scientific Research Applications
N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide has been used in various scientific research studies to investigate the role of G9a in various biological processes. G9a has been implicated in the regulation of gene expression, cell differentiation, and embryonic development. This compound has been shown to inhibit G9a activity in vitro and in vivo, leading to changes in gene expression and cellular behavior.
Properties
IUPAC Name |
N-[[4-(1,3-benzothiazol-2-yl)phenyl]carbamothioyl]-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3OS2/c1-14-6-2-3-7-17(14)20(26)25-22(27)23-16-12-10-15(11-13-16)21-24-18-8-4-5-9-19(18)28-21/h2-13H,1H3,(H2,23,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJGSDWGCQKNLMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC(=S)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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